Rapid identification and quantification of pork and duck meat adulterated in ground beef were successfully performed by 1H NMR spectra combined with chemometrics. In principal component analysis (PCA), beef had a higher content of methionine and glutamine, which may be the key to distinguishing beef from pork and duck. Both of the binary and ternary adulterated beef could be successfully discriminated by orthogonal partial least squares discriminant analysis (OPLS-DA), with a discrimination accuracy of 100%. Leucine, isoleucine, methionine and glutamine were screened out as the potential markers for beef adulteration. After verification by external samples, the partial least squares (PLS) model was proved to be accurate in predicting binary and ternary adulteration levels in beef, with the determination coefficients R2p of 0.9153 and 0.9348, respectively, and the root mean square error (RMSEP) of 0.1112 and 0.0821, respectively. These results provide a comprehensive perspective on beef adulteration and improve understanding of the relationship between metabolites and meat.

Fish species adulteration is a global issue, negatively affecting consumer's rights, public health and marine conservation. LAMP (loop-mediated isothermal amplification) has been widely used for fish species identification, while the commonly-used detection techniques are often time-consuming, prone to carry-over contamination, and sequence-independent. This work selected rainbow trout as a case study, and aimed to develop a novel LAMP assay, combing with a sequence-specific MB (molecular beacon) probe and a simple and portable end-point visual detection device, for rapid detection of rainbow trout with great specificity and superb sensitivity.With the results of the present study, a cost-effective and reliable strategy for the selection of MB's stem-loop structure based on the fluorescence analysis was proved. The molecular beacon LBP-4-1 in the final protocol is characterized by the low background signal and high amplification efficiency. The visual MB-LAMP assay, after optimization, has proved its specificity and applicability, and can detect rainbow trout DNA as little as 0.1 pg in 25 min. Moreover, the risk of cross-contamination can be greatly reduced by the omission of lid-opening, and with the use of a novel end-point visual device, the detection system could be used to screen rainbow trout in the field, without the constraints of complex instruments and other factors. Therefore, the present study offers a simple, fast, accurate method for rainbow trout screening, which could support the identification of authentic aquatic products and help control rainbow trout adulteration.

Withdrawal periods after treatment with antimicrobials are set to minimise the frequency and concentration of residues in meat from treated pigs. Still, by mistake, pigs can be sent for slaughter too early. How should the abattoir respond when a pig producer contacts the abattoir to inform them of such a mistake? To address this, two questionnaire surveys were undertaken during spring of 2022, targeting the competent authority (CA) and the food business operator (FBO) from countries in- and outside the European Union. The results covering answers from 78 respondents from 27 countries show that most countries have procedures in place, but also various ways of responding, between CA and FBO, as well as between countries with a large export volume versus countries with a small export volume of pig meat. We developed a best practice model for handling such events, which covers stages before and after the pig is slaughtered and is subjected to official meat inspection and resulting decisions in accordance with relevant legislation. The model involves a quantitative exposure risk assessment, which should be undertaken by the FBO and verified by the CA. The assessment produces estimates of the concentrations of residues at the time of slaughter. If higher than the maximum residue limit, the expected use of the carcasses should be considered. Hereby, the consumer exposure risk can be assessed using the acceptable daily intake (ADI) value, and a risk-based management decision about the safe handling of the meat can be made. This approach would compensate for the huge variation in withdrawal periods for the same substances in force in the European countries.

Current spectral models for detecting aflatoxin (AF) in maize kernels are limited by very low representation of kernels with AF levels above the models’ specified contamination thresholds. With the aim of improving prediction model sensitivity to AF-contaminated kernels, two methods were evaluated for artificially enriching the representation of kernels containing ≥150 parts per billion (ppb) AF in a large spectral dataset: humid incubation and synthetic oversampling. The addition of synthetic training samples improved prediction accuracy of kernels containing ≥150 ppb AF from 51% to 80%. Humid incubation contributed additional kernels with intermediate levels of AF contamination (primarily 5–75 ppb), but did not change the overall distribution of AF contamination. Feature importance distributions overlapped among models at 329–345 nm, 380–385.5 nm, 415–425 nm, 639–668 nm, and 1013.5–1060 nm. These spectral ranges could be applicable to the development of limited wavelength grain sorting devices for low-resource settings.

Safe beef is a priority for consumers, policy makers, official veterinarians, and producers. This systematic review aims to update the recent knowledge on pre-harvest interventions to control main foodborne pathogens in beef and to assess their effectiveness. Only controlled trials in beef or dairy cattle were included. A total of 1514 studies were retrieved from PubMed® and Web of ScienceTM for 13 selected pathogens in particular Salmonella and Shiga toxin-producing Escherichia coli (STEC). After the screening, 28 papers remained for Campylobacter (n = 1), Clostridium botulinum (n = 1), Clostridium perfringens (n = 1), Extended spectrum-lactamase AmpC gene-carrying bacteria (ESBL/AmpC) (n = 1), Salmonella (n = 11), and STEC (n = 13). Results were synthesised narratively using tables as support. Research on pre-harvest interventions to control foodborne zoonoses in bovines was mostly focused on Salmonella spp. and STEC. The studies retained on Salmonella and STEC showed that vaccination, and cleaning, disinfection, management, and biosecurity were the most tested and effective interventions, denoting their potential to control or reduce detection and shedding of these pathogens. The correct implementation of such measures is crucial for their efficacy. While vaccination can be implemented to prevent severe outcomes of disease and reduce shedding; cleaning, disinfection, and biosecurity can prevent the introduction and/or the spread of pathogens to/within farms. The use of feed additives and treatments had mixed results but seemed to be effective for Salmonella. The criteria for paper selection excluded observational studies which document effective practices like depopulation and repopulation with healthy animals. Overall, high herd health status coupled with good management and biosecurity were effective to control or prevent the important foodborne pathogens in cattle at pre-harvest level.

The growing concern and demand for food safety in society dictate the necessity of developing intelligent portable devices for monitoring the whole food process from production to table. The development of flexible printed electronics provides one of the most promising paths for this challenge, as this technology brings together the unique advantages of various important technologies. Today, various specific products based on flexible printed electronics have been successfully developed, such as flexible printed sensors and radio frequency identification systems, which are excitingly able to meet various requirements for food safety, including ingredient detection, environmental monitoring, logistics tracking, and anti-counterfeiting and anti-theft. However, the current flexible printed electronics technology is still not mature enough. This review comprehensively introduces the different kinds of flexible substrates, printable conductive materials, and printing technologies involved in flexible printed electronics technology with their respective advantages and limitations, and then focuses on the application of flexible printed electronics technology in food quality monitoring and intelligent food packaging in recent years, intending to provide the latest reference for the development of intelligent food safety control.

Understanding and predicting the storage stability of sweetcorn seeds is critical for effective supply chain management, however, prediction ability relies heavily on accelerated ageing (AA) studies and this is not always directly applicable to natural ageing (NA). In this study, hyperspectral imaging (HSI) and non-targeted metabolomics (LC-MS/MS) were integrated using PLS-R, SVM-R and OPLS-DA to predict loss of seed vigour in NA seeds, using data based on AA seeds. The inconsistencies in the pattern of spectral variation between seeds undergoing AA and NA were first identified. AA-based vigour prediction models were then built using all wavelengths and effective wavelengths (EWs) selected by regression coefficients. These models were externally validated by independent AA and NA seed datasets, respectively. The results yielded satisfactory predictions for AA seeds (R2 ≥ 0.814), but low precision for NA seeds (R2 ≤ 0.696). Metabolome analysis identified 54 differential metabolites, containing a large proportion of amino acids, dipeptides and their derivatives, which were important substances reflecting discrepancies between the ageing mechanisms of AA and NA seeds. Subsequently, N-H bond-related wavebands were deemed to be a possible interference factor in the models' practicability. After removing the N-H bond-related EWs, the AA-based models achieved better performance on NA seeds, with R2v-2 value increasing from 0.696 to 0.720 for Lvsechaoren and from 0.668 to 0.727 for Zhongtian 300. In summary, coupling HSI, LC-MS/MS and machine learning was shown as an appropriate approach for non-destructive monitoring and predicting the vigour of stored sweetcorn seeds.

Elemental fingerprinting could improve geographic origin authentication and quality control of tea. A comprehensive elemental fingerprinting method for ripen Pu-erh tea (RPT) using microwave digestion combined with inductively coupled plasma mass spectrometry (ICP-MS) has been developed, which enabled an accurate quantification of 69 elements. The developed method presented wide dynamic ranges (more than 3-order magnitude, R2 > 0.997), high sensitivity (LODs: 0.0001–8.105 μg/g, LOQs: 0.0003–27.015 μg/g), high accuracy (recoveries: 77.7%–118.2%) and repeatability (relative standard deviation: 0.6–18.8%). The effect of major geographical origins and the pile-fermentation process on the multi-element profiles of RPT was investigated by applying this method. 35 and 31 elements were significantly differential in Pu'er vs. Lincang region, and Pu'er vs. Xishuangbanna region (p < 0.05), respectively, and most of them presented lower levels in Pu'er region. Mo, Nd, Ce, Sr, Ba, V, and Tm were identified as the most relevant elements as potential discriminant indicators of different geographical origins. A prevailing elemental accumulation was revealed during pile-fermentation. 36 elements were significantly enriched in RPT after pile-fermentation. In particular, elements Ti, Cs, Nb, Eu, Zr, Tl, Cr, Co, Dy, Y and Si were most prominently enriched after pile-fermentation with folds changes of 1.55–2.02. This study is expected to provide comprehensive data for origin traceability of RPT, and advanced the understanding of the elemental enrichment mechanism during pile-fermentation of RPT.

As one of the main mycotoxins in food, ochratoxin A (OTA) poses a serious threat to food safety and human health. Herein, a sensitive inner filter effect-based fluorescence immunoassay (IFE-FLIA) using nanobody-alkaline phosphatase fusion (Nb-ALP) and gold nanoclusters (AuNCs) was developed for the detection of OTA in pepper. Because of the IFE of p-nitrophenyl phosphate (pNPP) against the fluorescence of AuNCs and the hydrolysis of pNPP catalyzed by ALP, a fluorescence sensing platform for “turn-on” detection of Nb-ALP was first constructed with pNPP, AuNCs, and Nb-ALP. Based on the good anti-OTA activity and enzyme activity of Nb-ALP, the integration of the fluorescence sensing platform for Nb-ALP with the Nb-ALP-mediated direct competitive enzyme immunoassay for OTA implements the construction of the IFE-FLIA. Under the optimal experimental conditions, the IFE-FLIA can be finished in 85 min and has a half maximal inhibition concentration (IC50) of 0.22 ng/mL with a limit of detection of 0.018 μg/kg and a linear range (IC20-IC80) of 0.11–0.53 ng/mL for OTA. The recovery study of the spiked pepper samples and the validation of high performance liquid chromatography demonstrated the good accuracy and precision of the developed method. In conclusion, the proposed IFE-FLIA was demonstrated to be a reliable tool for the analysis of trace OTA in pepper.

Black soldier fly (BSF) larvae meet circular economy requirements by transforming waste into high-quality protein and lipids. Because of the rapid larva development to the mature stage (14 days - 2 months), the insect production industry seeks rapid analytical methods. We evaluated the performance of two portable NIR spectrometers (1: 900–1700 nm; 2: 1350–2562 nm), coupled to Partial Least Square Regression (PLSR) and Support Vector Machine Regression (SVMR) to predict protein and lipid content (%) in BSF larvae flour. The spectra dataset was explored by Principal Component Analysis (PCA). PLSR and SVMR performed similarly in predicting protein content for both spectrometers according to Residual Prediction Deviation (RPD >2.5) and Root Mean Square Error of Prediction (RMSEP = 1.9%). SVMR turned out to yield a better prediction performance for the lipidic content (RMSEP = 3.51%; RPD = 4.32) respect to PLSR. Moreover, spectrometer 2, working at a higher wavelength range, showed better performance than spectrometer 1. In addition, a variable selection step was performed, where interval PLS (iPLS) and genetic algorithm (GA) improved PLSR models. In conclusion, a portable NIR spectrometer coupled with chemometrics could support rapid analytical measurements in the insect industry.